N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol
• IUPAC Name: N-[4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O5/c1-25-15-6-3-5-13(11-15)19(23)22-16-12-14(8-9-17(16)26-2)21-20(24)18-7-4-10-27-18/h3-12H,1-2H3,(H,21,24)(H,22,23)
• InChI Key: HESZPYWLLKYZKZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC(=CC=C3)OC

Description

N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide, also known as C646, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. C646 is a histone acetyltransferase (HAT) inhibitor that selectively targets p300/CBP-associated factor (PCAF) and p300/CBP histone acetyltransferases.

Mechanism of Action

N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide selectively inhibits the activity of p300/CBP-associated factor (PCAF) and p300/CBP histone acetyltransferases by binding to the acetyl-CoA binding site. This results in the inhibition of histone acetylation and the regulation of gene expression. N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide has been shown to induce apoptosis in cancer cells by inhibiting the expression of anti-apoptotic genes and activating pro-apoptotic genes.
Biochemical and Physiological Effects:
N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide has also been shown to inhibit the growth of prostate cancer cells and reduce the expression of androgen receptor target genes. Additionally, N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide has been used to study the role of histone acetylation in the regulation of gene expression and the development of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide in lab experiments is its selectivity for p300/CBP-associated factor (PCAF) and p300/CBP histone acetyltransferases. This allows for the specific inhibition of histone acetylation and the regulation of gene expression. Additionally, N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide has been shown to have low toxicity and high stability in vitro and in vivo.
One limitation of using N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide in lab experiments is its limited solubility in water. This can make it difficult to administer in vivo and may require the use of solvents or other delivery methods. Additionally, the selectivity of N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide for p300/CBP-associated factor (PCAF) and p300/CBP histone acetyltransferases may limit its use in studying other histone acetyltransferases.

Future Directions

There are a number of future directions for research on N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide. One area of research is the development of more potent and selective inhibitors of histone acetyltransferases. Additionally, N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide may have potential therapeutic applications in the treatment of cancer and other diseases. Further research is needed to determine the efficacy and safety of N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide in vivo and to identify other potential targets for histone acetyltransferase inhibitors.

Synthesis Methods

The synthesis of N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide involves the reaction of 4-methoxy-3-nitrobenzoic acid with 4-aminophenol to form 4-methoxy-3-nitrobenzamide. The nitro group is then reduced to an amine group using hydrogen gas and palladium on carbon catalyst. The resulting amine is then coupled with 3-methoxybenzoyl chloride to form N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide.

Scientific Research Applications

N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide has been widely used in scientific research to study the role of histone acetyltransferases in various biological processes. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide has also been shown to inhibit the growth of prostate cancer cells and reduce the expression of androgen receptor target genes. Additionally, N-{4-methoxy-3-[(3-methoxybenzoyl)amino]phenyl}-2-furamide has been used to study the role of histone acetylation in the regulation of gene expression and the development of cancer.